Adimolol, (S)-
Overview
Description
Adimolol, (S)-, is an antihypertensive.
Scientific Research Applications
Cardiovascular Effects
Adimolol is known for its potent, long-acting beta-adrenoceptor blocking effects. Studies have shown that adimolol significantly reduces heart rates in various conditions, such as during rest, standing, and exercise. It exhibits similar effects to other beta-blockers like labetalol and propranolol but with distinctive characteristics and durations of action. For instance, adimolol was found to have a long-lasting impact on beta-adrenoceptor function, with effects persisting for up to 7 days after a single dose. Moreover, it was observed that adimolol does not demonstrate significant alpha-adrenoceptor blockade in humans (Riddell, Harron, & Shanks, 1985), (Elliott, Jones, Deighton, Meredith, & Reid, 1987).
Pharmacokinetics and Beta-Adrenoceptor Antagonism
The pharmacokinetic properties of adimolol, including its absorption and elimination patterns, have been studied in healthy volunteers. It was found that adimolol has a terminal half-life of around 12-15 hours after administration, either intravenously or orally. Its plasma concentration peaks approximately 4 hours following oral administration. These findings are important for understanding how adimolol behaves in the body and its potential therapeutic applications (Wiedemann, Peil, Justus, Adamus, Brantl, & Lohmann, 1985).
Central Beta- and Alpha-Adrenolytic Activities
Adimolol also exhibits central adrenergic blocking activity. Research in rats and mice has shown that adimolol can antagonize the effects of beta-adrenoceptor agonists and has a weaker alpha 1-adrenolytic action. The central alpha 2-antagonistic effect of adimolol is either very weak or absent. These findings indicate the potential of adimolol in modulating central adrenergic functions (Maj, Klimek, Lewandowska, & Zazula, 1987).
properties
CAS RN |
185517-29-7 |
|---|---|
Product Name |
Adimolol, (S)- |
Molecular Formula |
C25H29N3O3 |
Molecular Weight |
419.53 |
IUPAC Name |
2H-Benzimidazol-2-one, 1,3-dihydro-1-(3-(((2S)-2-hydroxy-3-(1-naphthalenyloxy)propyl)amino)-3-methylbutyl)- |
InChI |
1S/C25H29N3O3/c1-25(2,14-15-28-22-12-6-5-11-21(22)27-24(28)30)26-16-19(29)17-31-23-13-7-9-18-8-3-4-10-20(18)23/h3-13,19,26,29H,14-17H2,1-2H3,(H,27,30)/t19-/m0/s1 |
InChI Key |
YWRIUGFSIQMHJK-IBGZPJMESA-N |
SMILES |
CC(C)(CCn1c2ccccc2[nH]c1=O)NC[C@@H](COc3cccc4c3cccc4)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Adimolol, (S)- |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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